Cas no 469-61-4 ((-)-Cedrene)

(-)-Cedrene Properties

Names and Identifiers

• alpha-Cedrene
• (1S,2R,5S)-2,6,6,8-Tetramethyltricyclo[5.3.1.01.5]undec-8-ene
• (-)-α-Cedrene
• CEDRENE, (-)-alpha-(AS)
• (-)-α-Cedrene500µg
• (?)-α-Cedrene
• A-CEDRENE WITH GC
• Cedr-8-ene
• CEDREN
• CEDRENE
• (-)-ALPHA-CEDRENE
• (-)-Cedrene
• α-cedrene
• 1,7-di-epi-alpha-Cedrene
• 1,7-di-epi-.alpha.-Cedrene
• ALPHA-CEDRENE
• IRAQOCYXUMOFCW-UKTARXLSSA-N
• (1R,2R,5S,7S)-2,6,6,8-Tetramethyltricyclo[5.3.1.01,5]undec-8-ene
• (-)-alpha-cedrene
• (1S,2R,5S,7S)-2,6,6,8-tetramethyltricyclo[5.3.1.0(1,5)]undec-8-ene
• alpha-Funebrene
• C09630
• [3R-(3alpha,3abeta,7beta,8aalpha)]-2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulene
• +Expand

• MDL： MFCD00063003
• InChIKey： IRAQOCYXUMOFCW-OSFYFWSMSA-N
• Inchi： 1S/C15H24/c1-10-7-8-15-9-12(10)14(3,4)13(15)6-5-11(15)2/h7,11-13H,5-6,8-9H2,1-4H3/t11-,12?,13+,15+/m1/s1
• SMILES： CC1=CC[C@@]23C[C@H]1C([C@@]2(CC[C@H]3C)[H])(C)C

Computed Properties

• Exact Mass: 204.18800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 204.188
• Heavy Atom Count: 15
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.41500
• PSA: 0.00000
• Refractive Index: n20/D 1.498
• Boiling Point: 261-262 °C(lit.)
• Melting Point: 261-262°C
• Flash Point: Fahrenheit: 219.2 ° f
  Celsius: 104 ° c
  
• Color/Form: 2000 μg/mL in methanol
• Color/Form: Colorless to yellowish viscous liquid with woody aroma.
• Solubility: Insoluble in water, soluble in organic solvents such as ethanol.
• Specific Rotation: -88 º(c=10%, EtOH)
• Optical Activity: [α]20/D −88±1°, c = 10% in ethanol
• Density: 0.932 g/mL at 20 °C(lit.)